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Compound of Interest

Compound Name: Sodium orthosilicate

Cat. No.: B082537 Get Quote

Technical Support Center: Anhydrous Sodium
Orthosilicate
This technical support center provides comprehensive guidance on the safe handling and

storage of anhydrous sodium orthosilicate for researchers, scientists, and drug development

professionals.

Troubleshooting Guides and FAQs
This section addresses specific issues that may be encountered during experiments involving

anhydrous sodium orthosilicate.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with anhydrous sodium orthosilicate?

Anhydrous sodium orthosilicate is a corrosive substance that can cause severe skin

burns and eye damage upon contact.[1][2][3] It is also harmful if swallowed and can cause

respiratory irritation.[1][3]

Q2: What should I do in case of accidental skin or eye contact?

For skin contact, immediately flush the affected area with plenty of water and remove

contaminated clothing.[1][3] For eye contact, rinse immediately with plenty of water, also
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under the eyelids, for at least 15 minutes.[3] In both cases, seek immediate medical

attention.[3]

Q3: How should I clean up a small spill of anhydrous sodium orthosilicate?

For minor spills, you should wear appropriate personal protective equipment, then sweep

up the material and place it in a suitable, labeled container for disposal.[1][4] Avoid

generating dust during cleanup.[1]

Q4: Can I store anhydrous sodium orthosilicate in a glass-stoppered bottle?

No, it is advised to use a rubber plug instead of a ground glass stopper to prevent the

silicate from fusing with the glass, making the bottle difficult to open.[5]

Q5: What happens if anhydrous sodium orthosilicate is exposed to air?

It is hygroscopic and will absorb moisture and carbon dioxide from the air, which can alter

its properties.[2][6] This may lead to the formation of lumps.[6]

Troubleshooting Guide

Issue: The anhydrous sodium orthosilicate has formed clumps.

Cause: Exposure to moisture and air.[2][6]

Solution: Store the compound in a tightly sealed container in a cool, dry, and well-

ventilated area.[1][3][4] If clumps have already formed, they may need to be carefully

broken up in a controlled environment, such as a fume hood, while wearing appropriate

PPE to avoid dust inhalation.

Issue: A white precipitate forms when dissolving anhydrous sodium orthosilicate in a

neutral or acidic solution.

Cause: Anhydrous sodium orthosilicate is the salt of a weak acid (orthosilicic acid) and a

strong base (sodium hydroxide). In neutral or acidic conditions, it will hydrolyze to form

insoluble silicic acid.[5]
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Solution: Maintain a sufficiently alkaline pH to keep the silicate in solution. The solution in

water is a strong base.[7]

Quantitative Data Summary
Parameter Value Reference

Molecular Formula Na₄SiO₄ [4]

Melting Point 1018 °C (1864 °F; 1291 K) [8]

GHS Signal Word Danger [3][8]

GHS Hazard Statements H302, H314, H335 [8]

Storage Temperature Below 20°C [2]

Experimental Protocols
Protocol 1: Safe Weighing and Handling of Anhydrous Sodium Orthosilicate

Preparation:

Ensure a chemical fume hood is operational.

Don all required Personal Protective Equipment (PPE): chemical safety goggles, face

shield, compatible chemical-resistant gloves (neoprene or nitrile rubber), and a lab coat.[2]

[9]

An emergency eye wash station and safety shower must be readily accessible.[2]

Procedure:

Conduct all handling of the solid material within the chemical fume hood to minimize

inhalation of dust.[3][9]

Use a clean, dry spatula and weighing vessel.

Carefully transfer the desired amount of anhydrous sodium orthosilicate to the weighing

vessel, avoiding the creation of dust.
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If any material is spilled, clean it up immediately following the minor spill procedure.[1]

Tightly reseal the container immediately after use.[1]

Post-Handling:

Thoroughly wash hands with soap and water after handling.[1]

Clean and decontaminate all equipment used.

Protocol 2: Storage of Anhydrous Sodium Orthosilicate

Container Selection:

Store in the original, tightly sealed container.[1] Recommended containers include lined

metal cans or drums, and plastic pails.[1]

Storage Environment:

Store in a cool, dry, and well-ventilated area.[1][3][4]

Keep away from incompatible materials such as acids, strong oxidizing agents, fluorine

gas, and hydrofluoric acid.[1][2]

Do not store near food and feedstuffs.[1][7]

Inspection:

Regularly inspect the container for any signs of damage or leaks.[1]

Visualizations
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Caption: Workflow for safe handling and storage of anhydrous sodium orthosilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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